Cas no 847157-48-6 (Benzoic acid, 3-iodo-5-[methyl(methylsulfonyl)amino]-, methyl ester)

• Product Name: Benzoic acid, 3-iodo-5-[methyl(methylsulfonyl)amino]-, methyl ester
• CAS No: 847157-48-6
• MF: C₁₀H₁₂INO₄S
• MW: 369.176054000854
• CID: 583259
• PubChem ID: 71406924
• Update Time: 2025-04-19

Benzoic acid, 3-iodo-5-[methyl(methylsulfonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-iodo-5-[methyl(methylsulfonyl)amino]-, methyl ester
• methyl 3-iodo-5-[methyl(methylsulfonyl)amino]benzoate
• 847157-48-6
• Methyl 3-iodo-5-[(methanesulfonyl)(methyl)amino]benzoate
• DTXSID90827521

• Inchi： 1S/C10H12INO4S/c1-12(17(3,14)15)9-5-7(10(13)16-2)4-8(11)6-9/h4-6H,1-3H3
• InChI Key： MLQYFGZOZAWEET-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=C(C=1)N(C)S(C)(=O)=O

Computed Properties

• Exact Mass: 368.95318g/mol
• Monoisotopic Mass: 368.95318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų